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Abstract

2,4-Dinitrobenzaldehyde is a highly reactive aromatic aldehyde of significant interest in
synthetic organic chemistry and analytical applications. Its structure, characterized by an
aldehyde functional group and two nitro substituents on the benzene ring, imparts unique
chemical properties that make it a valuable precursor in the synthesis of a diverse range of
organic molecules, including dyes, agrochemicals, and pharmaceutical intermediates. This
technical guide provides an in-depth overview of the physical, chemical, and spectral properties
of 2,4-Dinitrobenzaldehyde. Detailed experimental protocols for its synthesis and
characteristic reactions are presented, alongside a discussion of its primary applications.

Chemical and Physical Properties

2,4-Dinitrobenzaldehyde typically appears as yellow to light brown crystals.[1] A
comprehensive summary of its key physical and chemical properties is provided below.

Identifiers and General Properties
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Property Value Reference(s)

IUPAC Name 2,4-dinitrobenzaldehyde [2]

CAS Number 528-75-6 [3]

Molecular Formula C7HaN20s [2]

Molecular Weight 196.12 g/mol [2]

Appearance Yellow to light brown crystals [1][3]
O=Cclccc(ccl--INVALID-

SMILES LINK--[O-])--INVALID-LINK-- [2]
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InChl [2]
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Physical Properties

Property Value Reference(s)

Melting Point 66-72 °C [1][4]

Boiling Point 190 °C at 10 mmHg [1114]
Soluble in ethanol, ether,

Solubility benzene, and glacial acetic [1][3]
acid; slightly soluble in water.

Density 1.571 g/cm3 [5]

Flash Point 190°C/10mm [5]

LogP 2.36190 [5]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2,4-

Dinitrobenzaldehyde.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy confirms the structural integrity of the molecule.[6][7]
e 1H NMR: Spectra are available and can be used to confirm the structure.[2]

e 13C NMR: Spectra are available for structural elucidation.[2]

Infrared (IR) Spectroscopy

The IR spectrum of 2,4-Dinitrobenzaldehyde shows characteristic absorption bands for the
aldehyde and nitro functional groups.[8][9][10]

Mass Spectrometry (MS)

Mass spectral data provides information on the molecular weight and fragmentation pattern of
the compound.[2]

Experimental Protocols
Synthesis of 2,4-Dinitrobenzaldehyde

A common method for the preparation of 2,4-Dinitrobenzaldehyde involves the condensation
of 2,4-dinitrotoluene with p-nitrosodimethylaniline, followed by hydrolysis of the resulting Schiff
base.[3][11]

Materials:

2,4-Dinitrotoluene

p-Nitrosodimethylaniline hydrochloride

Anhydrous sodium carbonate

95% Ethanol

Concentrated Hydrochloric Acid

Naphtha (b.p. 90-110°)
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Procedure:

A mixture of p-nitrosodimethylaniline hydrochloride, anhydrous sodium carbonate, and 95%
alcohol is heated and then filtered.[11]

The filtrate is then reacted with 2,4-dinitrotoluene with stirring and heating.[11]

The intermediate product, dinitrobenzylidene-p-aminodimethylaniline, is hydrolyzed using
steam agitation with hydrochloric acid.[3]

The crude 2,4-Dinitrobenzaldehyde is purified by recrystallization from naphtha.[11]

A logical workflow for this synthesis is depicted below.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://orgsyn.org/demo.aspx?prep=cv2p0223
https://orgsyn.org/demo.aspx?prep=cv2p0223
https://www.drugfuture.com/chemdata/2-4-Dinitrobenzaldehyde.html
https://www.benchchem.com/product/b114715?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv2p0223
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Step 1: Preparation of p-Nitrosodimethylaniline

Dimethylaniline

Sodium Nitrite in HCI

Nitrosation

p-Nitrosodimethylaniline Hydrochloride

Free Base Preparation

Step 2: Condensation Reaction

p-Nitrosodimethylaniline 2,4-Dinitrotoluene

Step 3: Hydrolysis and Purification

Schiff Base Hydrolysis with HCI (steam agitation)
Hydrolysis
Crude 2,4-Dinitrobenzaldehyde Recrystallization from Naphtha

Condensation with Na2CO3 in Ethanol

\Tcaﬂon /

Pure 2,4-Dinitrobenzaldehyde

Dinitrobenzylidene-p-aminodimethylaniline

(Schiff Base)

2,4-Dinitrobenzaldehyde

2,4-Dinitrophenylhydrazine

C7HaN20s

(Brady's Reagent)

Nucleophilic Atty

Tetrahedral Intermediate
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Dehydration (Elimination)",

2,4-Dinitrophenylhydrazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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